Cas no 2243502-98-7 ((3Ar,8aR)-1,2,3,3a,5,6,7,7a,8,8a-decahydropyrrolo[3,4-b]pyrrolizine;dihydrochloride)

• Product Name: (3Ar,8aR)-1,2,3,3a,5,6,7,7a,8,8a-decahydropyrrolo[3,4-b]pyrrolizine;dihydrochloride
• CAS No: 2243502-98-7
• MF: C₉H₁₈Cl₂N₂
• MW: 225.158620357513
• CID: 6291278
• PubChem ID: 138040302
• Update Time: 2025-05-24

(3Ar,8aR)-1,2,3,3a,5,6,7,7a,8,8a-decahydropyrrolo[3,4-b]pyrrolizine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2243502-98-7
• (3Ar,8aR)-1,2,3,3a,5,6,7,7a,8,8a-decahydropyrrolo[3,4-b]pyrrolizine;dihydrochloride
• EN300-6475784
• (3aR,8aR)-decahydropyrrolo[3,4-b]pyrrolizine dihydrochloride

• Inchi： 1S/C9H16N2.2ClH/c1-2-8-4-7-5-10-6-9(7)11(8)3-1;;/h7-10H,1-6H2;2*1H/t7-,8?,9+;;/m1../s1
• InChI Key： BBBHMPPXVZRQAP-WIWRVYTLSA-N
• SMILES： Cl.Cl.N12CCCC1C[C@@H]1CNC[C@H]21

Computed Properties

• Exact Mass: 224.0847040g/mol
• Monoisotopic Mass: 224.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on (3Ar,8aR)-1,2,3,3a,5,6,7,7a,8,8a-decahydropyrrolo[3,4-b]pyrrolizine;dihydrochloride

Recent Advances in the Study of (3Ar,8aR)-1,2,3,3a,5,6,7,7a,8,8a-decahydropyrrolo[3,4-b]pyrrolizine;dihydrochloride (CAS: 2243502-98-7)

The compound (3Ar,8aR)-1,2,3,3a,5,6,7,7a,8,8a-decahydropyrrolo[3,4-b]pyrrolizine;dihydrochloride (CAS: 2243502-98-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic pyrrolizidine derivative, characterized by its unique stereochemistry and functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and as a scaffold for drug discovery.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. One key area of investigation is its interaction with nicotinic acetylcholine receptors (nAChRs), where it has demonstrated selective binding affinity. This specificity suggests potential applications in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Additionally, its structural features make it a valuable candidate for the development of novel analgesics and anti-inflammatory agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers employed molecular docking and in vitro assays to explore the binding dynamics of (3Ar,8aR)-1,2,3,3a,5,6,7,7a,8,8a-decahydropyrrolo[3,4-b]pyrrolizine;dihydrochloride with α7 nAChR subtypes. The results indicated a high binding affinity (Ki = 12 nM) and allosteric modulation properties, which could pave the way for the development of new neuroprotective drugs. The study also highlighted the compound's favorable pharmacokinetic profile, including good blood-brain barrier permeability and metabolic stability.

Another significant advancement comes from its application in synthetic chemistry. The rigid bicyclic structure of this compound serves as an excellent template for the design of conformationally restricted analogs. Recent work published in Organic Letters detailed an efficient asymmetric synthesis route for this molecule, utilizing a key intramolecular cyclization step. This methodological breakthrough not only facilitates large-scale production but also enables the exploration of structural modifications to enhance bioactivity.

From a safety perspective, preclinical toxicology studies have shown that (3Ar,8aR)-1,2,3,3a,5,6,7,7a,8,8a-decahydropyrrolo[3,4-b]pyrrolizine;dihydrochloride exhibits a favorable therapeutic index, with no significant adverse effects observed at therapeutic doses. However, further investigations are warranted to fully assess its long-term safety profile and potential drug-drug interactions.

Looking forward, the versatility of this compound continues to inspire new research directions. Current efforts are exploring its potential in pain management, with preliminary data suggesting potent activity in animal models of neuropathic pain. Additionally, its application in combination therapies with existing neurological drugs is under investigation, with the aim of enhancing efficacy while minimizing side effects.

In conclusion, (3Ar,8aR)-1,2,3,3a,5,6,7,7a,8,8a-decahydropyrrolo[3,4-b]pyrrolizine;dihydrochloride represents a promising molecular entity with diverse therapeutic potential. Its unique pharmacological profile, coupled with recent synthetic advances, positions it as a valuable tool for drug discovery and development in neurological and inflammatory disorders. Continued research in this area is expected to yield significant clinical applications in the coming years.